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Compound of Interest

Compound Name: p-Tolylmaleimide

Cat. No.: B1678324

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of p-tolylmaleimide, a chemical used in various research and
development applications, is crucial for maintaining a safe laboratory environment and ensuring
regulatory compliance. This guide provides a comprehensive, step-by-step procedure for the
safe handling and disposal of p-tolylmaleimide waste. Adherence to these protocols will
minimize risks to personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for p-tolylmaleimide. Based on available data, this compound is classified with the
following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1]

Causes skin irritation (Skin corrosion/irritation - Category 2)[1]

Causes serious eye damage (Serious eye damage/eye irritation - Category 1)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure - Category 3)

[1]
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Therefore, all handling and disposal operations must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood. Personnel must wear appropriate Personal
Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat.

Summary of Key Data

The following table summarizes the available quantitative data for p-tolylmaleimide. It is
important to note that some physical and chemical properties are not readily available and are
marked as "No data available."

Property Value Reference
CAS Number 1631-28-3 [1]
Molecular Formula C11HaNO:2

Molecular Weight 187.19 g/mol

Appearance Solid [1]

Melting Point 149-150 °C [1]

Boiling Point 333.2+£21.0 °C at 760 mmHg [1]

Water Solubility No data available [1]

Vapor Pressure No data available [1]
Decomposition Temp. No data available [1]

Step-by-Step Disposal Protocol

The primary method for the disposal of p-tolylmaleimide is through a licensed professional
waste disposal service. Do not attempt to neutralize or dispose of this chemical via standard
laboratory drains or as regular solid waste.

Methodology: Waste Collection and Segregation

o Waste Identification: All waste streams containing p-tolylmaleimide, including pure
compound, contaminated labware (e.g., weighing boats, pipette tips), and reaction mixtures,
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must be treated as hazardous waste.

o Container Selection: Use a designated, leak-proof, and sealable solid waste container made
of a material compatible with organic compounds. The container must be clearly labeled as
"Hazardous Waste."

e Labeling: The hazardous waste label must include:

The words "Hazardous Waste"

[¢]

[e]

The full chemical name: "p-Tolylmaleimide"

The CAS Number: "1631-28-3"

o

[¢]

The associated hazards (e.g., "Harmful," "Irritant,” "Corrosive")

The accumulation start date.

[¢]

o Waste Segregation:

o Solid Waste: Carefully transfer surplus or unwanted solid p-tolylmaleimide into the
designated hazardous waste container. Place any contaminated disposable items, such as
gloves and weighing paper, into the same container. Avoid generating dust during transfer.

o Liquid Waste: If p-tolylmaleimide is part of a reaction mixture or dissolved in a solvent,
collect it in a separate, clearly labeled liquid hazardous waste container. The label must list
all chemical constituents and their approximate concentrations.

o Sharps Waste: Any sharp objects contaminated with p-tolylmaleimide should be
disposed of in a designated sharps container for hazardous chemical waste.

Container Sealing and Storage
» Sealing: Once the waste container is full (do not overfill), securely seal the lid.

» Decontamination: Wipe the exterior of the container with a suitable solvent (e.g.,
isopropanol) to remove any external contamination.
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o Storage: Store the sealed and labeled container in a designated satellite accumulation area.
This area should be secure, well-ventilated, and away from incompatible materials.

Final Disposal

» Contact Professionals: Arrange for the collection of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal contractor.

» Documentation: Complete all necessary waste disposal forms as required by your institution
and local regulations.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of p-
tolylmaleimide.
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Caption: Workflow for the proper disposal of p-Tolylmaleimide.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe
and compliant disposal of p-tolylmaleimide, fostering a secure working environment and
protecting our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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